Cas no 581812-74-0 (4-Isocyanato-1H-indole)
4-Isocyanato-1H-indole structure
Product Name:4-Isocyanato-1H-indole
CAS No:581812-74-0
MF:C9H6N2O
MW:158.15674161911
MDL:MFCD11505056
CID:1078095
PubChem ID:22032644
Update Time:2025-04-20
4-Isocyanato-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 4-Isocyanato-1H-indole
- AKOS006326095
- MFCD11505056
- SCHEMBL4023666
- 581812-74-0
- DB-087459
- EN300-196840
- WZBUDUAPHLTEEJ-UHFFFAOYSA-N
-
- MDL： MFCD11505056
- Inchi： 1S/C9H6N2O/c12-6-11-9-3-1-2-8-7(9)4-5-10-8/h1-5,10H
- InChI Key： WZBUDUAPHLTEEJ-UHFFFAOYSA-N
- SMILES： O=C=NC1=CC=CC2=C1C=CN2
Computed Properties
- Exact Mass: 158.048012819g/mol
- Monoisotopic Mass: 158.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 45.2Ų
4-Isocyanato-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 084311-1g |
4-Isocyanato-1H-indole, 95% |
581812-74-0 | 95% | 1g |
$727.00 | 2023-09-09 | |
| Enamine | EN300-196840-0.05g |
4-isocyanato-1H-indole |
581812-74-0 | 95% | 0.05g |
$188.0 | 2023-09-16 | |
| Enamine | EN300-196840-0.1g |
4-isocyanato-1H-indole |
581812-74-0 | 95% | 0.1g |
$282.0 | 2023-09-16 | |
| Enamine | EN300-196840-0.25g |
4-isocyanato-1H-indole |
581812-74-0 | 95% | 0.25g |
$403.0 | 2023-09-16 | |
| Enamine | EN300-196840-0.5g |
4-isocyanato-1H-indole |
581812-74-0 | 95% | 0.5g |
$636.0 | 2023-09-16 | |
| Enamine | EN300-196840-1.0g |
4-isocyanato-1H-indole |
581812-74-0 | 95% | 1g |
$813.0 | 2023-06-02 | |
| Enamine | EN300-196840-2.5g |
4-isocyanato-1H-indole |
581812-74-0 | 95% | 2.5g |
$1594.0 | 2023-09-16 | |
| Enamine | EN300-196840-5.0g |
4-isocyanato-1H-indole |
581812-74-0 | 95% | 5g |
$2360.0 | 2023-06-02 | |
| Enamine | EN300-196840-10.0g |
4-isocyanato-1H-indole |
581812-74-0 | 95% | 10g |
$3500.0 | 2023-06-02 | |
| Enamine | EN300-196840-1g |
4-isocyanato-1H-indole |
581812-74-0 | 95% | 1g |
$813.0 | 2023-09-16 |
4-Isocyanato-1H-indole Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:581812-74-0)4-Isocyanato-1H-indole
Order Number:A1223337
Stock Status:in Stock
Quantity:100mg/250mg/500mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:12
Price ($):221/297/410/567
Email:sales@amadischem.com
4-Isocyanato-1H-indole Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:581812-74-0)4-Isocyanato-1H-indole
Purity:99%/99%/99%/99%
Quantity:100mg/250mg/500mg/1g
Price ($):221/297/410/567